Cas no 100137-37-9 (Benzenesulfonamide,4,4'-dithiobis[3-nitro- (6CI,9CI))

• Product Name: Benzenesulfonamide,4,4'-dithiobis[3-nitro- (6CI,9CI)
• CAS No: 100137-37-9
• MF: C₁₂H₁₀N₄O₈S₄
• MW: 466.489797115326
• CID: 152139
• PubChem ID: 318493
• Update Time: 2025-04-19

Benzenesulfonamide,4,4'-dithiobis[3-nitro- (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-[(2-nitro-4-sulfamoylphenyl)disulfanyl]benzenesulfonamide
• NSC 255089
• CHEMBL121091
• Q6F5NUX32Z
• 4,4'-Dithiobis(3-nitrobenzenesulfonamide)
• 100137-37-9
• UNII-Q6F5NUX32Z
• Benzenesulfonamide, 4,4'-dithiobis[3-nitro-
• Benzenesulfonamide, 4,4'-dithiobis(3-nitro-
• DTXSID40142973
• 3-nitro-4-[(2-nitro-4-sulfamoyl-phenyl)disulfanyl]benzenesulfonamide
• NSC-255089
• NSC255089
• Benzenesulfonamide,4,4'-dithiobis[3-nitro- (6CI,9CI)

• Inchi： 1S/C12H10N4O8S4/c13-27(21,22)7-1-3-11(9(5-7)15(17)18)25-26-12-4-2-8(28(14,23)24)6-10(12)16(19)20/h1-6H,(H2,13,21,22)(H2,14,23,24)
• InChI Key： BMNWYRSTEGXYJW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])SSC1C=CC(=CC=1[N+](=O)[O-])S(N)(=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 465.9383
• Monoisotopic Mass: 465.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 279Ų

Experimental Properties

• Density: 1.89
• Boiling Point: 709.3°Cat760mmHg
• Flash Point: 382.7°C
• Refractive Index: 1.791
• PSA: 206.6
• LogP: 6.20580